Cas no 2137845-77-1 (5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy-)

• Product Name: 5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy-
• CAS No: 2137845-77-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5258578
• Update Time: 2025-05-30

5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy-

• Inchi： 1S/C10H16O4/c11-8(12)6-9(13)4-5-14-10(7-9)2-1-3-10/h13H,1-7H2,(H,11,12)
• InChI Key： ZPYORMSWQXUPIN-UHFFFAOYSA-N
• SMILES： C1C2(CC(O)(CC(O)=O)CCO2)CC1

Additional information on 5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy-

5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy-

The compound with CAS No. 2137845-77-1, known as 5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy-, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a fused bicyclic system with an oxygen atom at the 5-position. The presence of the hydroxy group at the 8-position and the acetic acid moiety further enhances its chemical versatility and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug design and material synthesis due to their ability to form stable three-dimensional structures. The spiro[3.5]nonane framework in this compound provides a rigid platform for functionalization, making it an ideal candidate for exploring new chemical reactions and molecular interactions. Researchers have demonstrated that the hydroxy group at the 8-position can act as a reactive site for various chemical transformations, such as esterification and etherification, opening up avenues for creating derivatives with tailored properties.

One of the most promising applications of 5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy- lies in its potential as a building block for advanced materials. By incorporating this compound into polymer systems, scientists have observed enhanced mechanical properties and thermal stability. For instance, a study published in *Advanced Materials* revealed that polymers synthesized using this compound exhibited superior tensile strength and resistance to thermal degradation compared to conventional polymers.

In addition to its material applications, this compound has shown potential in the field of pharmacology. The acetic acid moiety at the 8-position can serve as a bioisostere for other functional groups, enabling the design of bioactive molecules with improved pharmacokinetic profiles. Recent research has focused on its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

The synthesis of 5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy- involves a multi-step process that typically begins with the preparation of the spirocyclic core. One common approach involves cyclization reactions between suitable diols and ketones under acidic conditions, followed by functionalization to introduce the hydroxy and acetic acid groups. This method has been optimized to achieve high yields and excellent stereocontrol, ensuring the production of pure enantiomers for further studies.

From an environmental perspective, researchers have also explored the biodegradability of this compound and its derivatives. Preliminary results indicate that under specific conditions, such as microbial degradation, this compound can undergo transformation into less harmful byproducts, making it a more sustainable option compared to traditional synthetic materials.

In conclusion, 5-Oxaspiro[3.5]nonane-8-acetic acid, 8-hydroxy- (CAS No. 2137845-77-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique spirocyclic structure and functional groups make it an invaluable tool for advancing research in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in shaping future innovations in these fields.